Bismuth nitrate pentahydrate

Specification

• CAS No.: 10035-06-0
• Molecular Formula: BiH3NO4
• Molecular Weight: 290.009 g/mol
• IUPAC Name: bismuth;trinitrate;pentahydrate
• Standard InChI: InChI=1S/Bi.HNO3.H2O/c;2-1(3)4;/h;(H,2,3,4);1H2
• Standard InChI Key: KGBVMWCTHTTWQW-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.[Bi+3]
• Canonical SMILES: [N+](=O)(O)[O-].O.[Bi]

Introduction

Chemical Properties and Structure

Basic Information

Bismuth nitrate pentahydrate is an inorganic bismuth salt with the chemical formula Bi(NO₃)₃·5H₂O. This compound features bismuth in its trivalent state (+3 oxidation state) coordinated with three nitrate ions and five water molecules. Table 1 presents the fundamental chemical identification parameters for bismuth nitrate pentahydrate.

Table 1: Basic Chemical Information of Bismuth Nitrate Pentahydrate

Parameter	Value
Chemical Name	Bismuth nitrate pentahydrate
Molecular Formula	Bi(NO₃)₃·5H₂O (BiH₁₀N₃O₁₄)
CAS Registry Number	10035-06-0
Molecular Weight	485.07 g/mol
EINECS Number	233-791-8
UN Number	UN1477

The compound is commonly identified as a bismuth salt of nitric acid with five molecules of water in its crystalline structure. This pentahydrate form is the most commonly encountered variant of bismuth nitrate in commercial and laboratory settings.

Physical Properties

Bismuth nitrate pentahydrate presents as lustrous triclinic crystals or a white crystalline solid with physical characteristics that influence its handling and applications. The compound exhibits notable hygroscopic properties, demonstrating deliquescence when exposed to moist air, which necessitates appropriate storage conditions.

Table 2: Physical Properties of Bismuth Nitrate Pentahydrate

Property	Value
Appearance	White crystalline solid/Lustrous triclinic crystals
Odor	Strong nitric acid-like odor
Density	2.83 g/cm³
Melting Point	30°C
Boiling Point	80°C
Decomposition Temperature	~75°C
Solubility	Soluble in dilute nitric acid, glycerin, acetone; reacts with water; insoluble in alcohol

The compound decomposes when heated to approximately 75°C, making temperature control critical during handling and processing. Its solubility profile demonstrates diversity, being readily soluble in specific solvents while showing reactivity with water.

Structural Characteristics

The molecular structure of bismuth nitrate pentahydrate features a bismuth(III) central atom coordinated with three nitrate ions and five water molecules. The coordination environment around the bismuth center is particularly interesting from a structural chemistry perspective. X-ray crystallographic studies have revealed that in various bismuth complexes derived from bismuth nitrate pentahydrate, the coordination sphere can be described as distorted geometric arrangements, including trigonal dodecahedra and trigonal antiprisms.

The presence of the lone pair of electrons on the bismuth atom significantly influences the geometry of coordination compounds. In certain bismuth complexes, this lone pair occupies a coordination position, resulting in asymmetric electron density distribution around the central atom. This structural feature contributes to the unique chemical behavior observed in bismuth nitrate pentahydrate and its derived compounds.

Synthesis and Preparation Methods

Industrial Preparation

The industrial preparation of bismuth nitrate pentahydrate typically involves the dissolution of metallic bismuth in concentrated nitric acid. This process is followed by careful evaporation and crystallization steps to obtain the pentahydrate form. The general reaction can be represented as:

Bi + 3HNO₃ + 5H₂O → Bi(NO₃)₃·5H₂O

The production process requires precise control of temperature and concentration parameters to ensure product purity and the correct hydration state. Industrial scale production may incorporate additional purification steps to remove potential impurities from the bismuth metal source.

Laboratory Synthesis

In laboratory settings, bismuth nitrate pentahydrate can be synthesized through several routes. The most common method parallels the industrial approach, utilizing bismuth metal granules dissolved in nitric acid. An alternative approach involves pouring molten metallic bismuth into an acid solution while stirring, which can provide better control over particle size and morphology.

The laboratory synthesis can be optimized for specific applications by controlling reaction parameters such as:

• Concentration of nitric acid

• Temperature during dissolution and crystallization

• Cooling rate during crystallization

• Purification procedures

These controlled synthesis methods allow for the preparation of bismuth nitrate pentahydrate with tailored properties for specific applications in research and development settings.

Applications

Pharmaceutical Applications

Bismuth compounds, including bismuth nitrate pentahydrate, demonstrate significant utility in pharmaceutical applications due to their favorable safety profile compared to other heavy metal compounds. The relative non-toxicity of bismuth compounds makes them preferable alternatives to lead or mercury in various medical formulations.

Table 3: Pharmaceutical Applications of Bismuth Nitrate Pentahydrate

Application	Description	Advantage
Bismuth Salt Production	Used as a precursor for active pharmaceutical ingredients	High purity synthesis route
Synthesis of Bismuth Compounds	Starting material for pharmaceutically functionalized derivatives	Controlled reactivity
Therapeutic Bismuth Salts	Applied to skin for hemorrhoids; used as enema for pouchitis	Lower toxicity than alternative metals
Pharmaceutical Intermediates	Precursor in medicinal chemistry	Versatile reactivity profile

Bismuth salts derived from bismuth nitrate pentahydrate are employed in treatments for various gastrointestinal conditions, leveraging their antimicrobial and protective properties.

Catalytic Applications

One of the most prominent uses of bismuth nitrate pentahydrate is as a catalyst in organic synthesis. The compound demonstrates exceptional catalytic activity across diverse chemical transformations, enabling more environmentally friendly and efficient synthetic pathways.

Table 4: Catalytic Applications of Bismuth Nitrate Pentahydrate

Catalytic Process	Reaction Type
Chemoselective synthesis of acylals	Condensation
One-pot synthesis of α-amino phosphates	Multi-component
Pechmann condensation for coumarin synthesis	Condensation
Preparation of 4-amino-5-pyrimidine carbonitrile derivatives	Heterocycle synthesis
Fischer glycosylation of unprotected sugars	Glycosylation
Oxidation of 4-substituted Hantzsch 1,4-dihydropyridines	Oxidation
Selective oxidation of sulfides to sulfoxides	Selective oxidation

The catalytic efficacy of bismuth nitrate pentahydrate stems from its Lewis acid properties, moderate oxidizing capacity, and ability to function under various reaction conditions, including solvent-free and microwave-assisted protocols.

Analytical Chemistry Applications

In analytical chemistry, bismuth nitrate pentahydrate serves several important functions. Most notably, it is used in the preparation of Dragendorff reagent, a valuable TLC (thin-layer chromatography) stain for detecting alkaloids, nitrogen-containing compounds, and other organic substances.

The compound's selective reactivity makes it useful for:

• Qualitative detection of specific functional groups

• Development of colorimetric assays

• Preparation of specialized analytical reagents

• Electrochemical analysis applications

Its application in analytical chemistry takes advantage of bismuth's distinctive coordination chemistry and redox properties, enabling selective detection methods.

Industrial Uses

Beyond pharmaceutical and laboratory applications, bismuth nitrate pentahydrate finds utility in various industrial processes. Its applications span multiple sectors, including materials science, electronics, and specialty chemical production.

Table 5: Industrial Applications of Bismuth Nitrate Pentahydrate

Industry	Application	Function
Materials Science	Production of luminous paints	Active ingredient
Ceramics	Synthesis of bismuth ferrite (BFO) ceramics	Precursor
Nanotechnology	Synthesis of bismuth oxide (Bi₂O₃) nanoparticles	Starting material
Pigments	Manufacture of specialty colorants	Precursor
Photocatalysis	Preparation of photocatalysts	Precursor material
Electrochemistry	Electroplating applications	Bismuth source
Cosmetics	Ingredient in specialized formulations	Active component

The industrial applications leverage bismuth nitrate pentahydrate's controlled reactivity, stability, and the unique properties of bismuth-containing materials.

Chemical Reactions

Oxidation-Reduction Reactions

Bismuth nitrate pentahydrate functions effectively as both an oxidizing and reducing agent, depending on the reaction conditions and partner reagents. This dual functionality makes it a versatile reagent in redox chemistry.

As an oxidizing agent, bismuth nitrate pentahydrate:

• Facilitates the oxidation of 4-substituted Hantzsch 1,4-dihydropyridines to their corresponding pyridines

• Enables selective oxidation of sulfides to sulfoxides without over-oxidation to sulfones

• Promotes the transformation of aromatic aldehydes to carboxylic acids under microwave and solvent-free conditions

In its role as a reducing agent, the compound can donate electrons to certain molecules, contributing to reduction reactions particularly useful in specific synthetic pathways.

Decomposition Reactions

Bismuth nitrate pentahydrate undergoes important decomposition reactions that influence its handling and applications. When exposed to water, it decomposes to form bismuth subnitrate and nitric acid:

Bi(NO₃)₃·5H₂O + H₂O → BiONO₃ (bismuth subnitrate) + 2HNO₃

Thermal decomposition occurs at approximately 75°C, resulting in the loss of water of crystallization and eventually the formation of bismuth oxide at higher temperatures.

Complex Formation

A significant aspect of bismuth nitrate pentahydrate chemistry is its ability to form coordination complexes with various ligands. Research has demonstrated its reactivity with heterocyclic thiosemicarbazones and derivatives of dithiocarbazonic acid, forming well-defined bismuth(III) complexes.

X-ray crystallographic studies have revealed diverse coordination environments in these complexes:

• Distorted trigonal dodecahedral arrangements with tridentate ligands

• Distorted trigonal antiprismatic geometries with bidentate ligands

• Dimeric structures with bichloro-bridged bismuth atoms

• Mixed coordination modes with differently bound ligands

These complex formation reactions are valuable in coordination chemistry research and in the development of bismuth-based functional materials.

Aspect	Characteristics	Precautions
Toxicity	Relatively low toxicity compared to other heavy metals	Standard chemical hygiene practices
Chemical Stability	Hygroscopic; decomposes at elevated temperatures	Store in dry environment; avoid heating
Reactivity	Reacts with water; strong oxidizing properties	Avoid contact with reducing agents and water
Corrosivity	Acidic character due to nitrate component	Use appropriate containers; avoid contact with metals
Physical Hazards	UN1477 classification	Follow transportation regulations
Environmental Impact	Lower environmental concern than lead/mercury	Standard disposal procedures for heavy metals

Market Trends and Future Prospects

The global market for bismuth nitrate pentahydrate continues to expand, driven by increasing applications across multiple industries. As research uncovers new applications and improves existing processes, the compound is positioned for continued growth in market demand.

Key market trends include:

• Increasing adoption in pharmaceutical development as a safer alternative to traditional heavy metal compounds

• Growing utilization in catalytic applications, especially green chemistry protocols

• Expanding research into bismuth-based materials for specialized applications

• Rising demand in analytical chemistry for specialized detection methods

The versatility of bismuth nitrate pentahydrate, combined with its relatively favorable environmental and toxicological profile, suggests continued market expansion. Research focusing on novel synthetic applications and material science innovations is likely to further enhance the compound's utility and market value.